Cas no 1868621-26-4 ((3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid)

• Product Name: (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid
• CAS No: 1868621-26-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6114250
• PubChem ID: 165806946
• Update Time: 2025-06-14

(3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1868621-26-4
• (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid
• EN300-1285616

• Inchi： 1S/C16H23NO4/c1-11(2)12(3)14(9-15(18)19)17-16(20)21-10-13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3,(H,17,20)(H,18,19)/t12?,14-/m0/s1
• InChI Key： IQYRTGSQJGVXMP-PYMCNQPYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C(C)C(C)C)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid

Comprehensive Overview of (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid (CAS No. 1868621-26-4)

(3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid (CAS No. 1868621-26-4) is a chiral carboxylic acid derivative with significant applications in pharmaceutical synthesis and biochemical research. This compound features a benzyloxycarbonyl (Cbz) protecting group, which is widely utilized in peptide synthesis to safeguard amino functionalities during multi-step reactions. Its 4,5-dimethylhexanoic acid backbone contributes to its unique steric and electronic properties, making it a valuable intermediate in drug discovery and development.

The growing interest in chiral building blocks and protected amino acids has positioned (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid as a compound of high relevance. Researchers frequently search for "Cbz-protected amino acids" or "chiral carboxylic acid derivatives" to explore their utility in asymmetric synthesis. This aligns with the increasing demand for enantioselective catalysts and intermediates in the production of small-molecule therapeutics and bioconjugates.

From a structural perspective, the (3S)-configuration of this molecule ensures its compatibility with biological systems, particularly in the design of peptidomimetics and enzyme inhibitors. The benzyloxycarbonyl group can be selectively removed under mild hydrogenolysis conditions, offering versatility in synthetic routes. Such characteristics are frequently highlighted in queries like "how to deprotect Cbz group" or "applications of chiral dimethylhexanoic acid derivatives," reflecting its practical importance.

In the context of green chemistry, (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid is also studied for its potential in sustainable synthesis. With rising searches for "eco-friendly peptide coupling reagents" and "biodegradable protecting groups," this compound’s role in minimizing waste and improving atom economy is increasingly scrutinized. Its stability under ambient conditions further enhances its appeal for industrial-scale applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 1868621-26-4, ensuring purity and enantiomeric excess. These methods address frequent user questions like "how to analyze chiral purity of Cbz-amino acids" or "spectroscopic data for dimethylhexanoic acid derivatives." Such data is critical for quality control in both academic and industrial settings.

In summary, (3S)-3-{[(benzyloxy)carbonyl]amino}-4,5-dimethylhexanoic acid exemplifies the intersection of synthetic utility and biochemical relevance. Its structural features and functional groups cater to diverse research needs, from medicinal chemistry to material science. As the scientific community continues to explore "novel chiral intermediates" and "advanced protecting group strategies," this compound remains a cornerstone in modern organic synthesis.